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Compound of Interest

N-(4-Methoxyphenyl)-3-
Compound Name:
oxobutanamide

Cat. No.: B109748

N-(4-Methoxyphenyl)-3-oxobutanamide, also known as Acetoacet-p-anisidide, is a chemical
intermediate with significance in various synthesis processes, including the production of dyes
and pigments.[1] In the realm of pharmaceutical research and drug development, the physical
properties of a compound are fundamental to its formulation, bioavailability, and overall
therapeutic efficacy. Among the most critical of these properties are the melting point and
solubility. The melting point serves as a crucial indicator of purity and is a fixed characteristic of
a pure crystalline solid.[2] Solubility, particularly in aqueous and organic media, governs a
compound's absorption, distribution, metabolism, and excretion (ADME) profile.[3]

This technical guide provides a comprehensive overview of the melting point and solubility of
N-(4-Methoxyphenyl)-3-oxobutanamide. It is designed for researchers, scientists, and drug
development professionals, offering not only established data but also detailed, field-proven
methodologies for the experimental determination of these essential physical properties. The
protocols described herein are grounded in established scientific principles to ensure accuracy
and reproducibility.

Physicochemical Data of N-(4-Methoxyphenyl)-3-
oxobutanamide
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Below is a summary of the known physical properties of N-(4-Methoxyphenyl)-3-
oxobutanamide.

Melting Point

The melting point of a crystalline solid is the temperature at which it transitions from the solid to
the liquid phase. For a pure substance, this transition occurs over a narrow range.[2] Impurities
typically cause a depression and broadening of the melting point range.[2] Therefore, accurate
melting point determination is a primary method for assessing the purity of a sample.

Property Value Source(s)

Melting Point 115-118 °C [11[4115]

Solubility Profile

Solubility is a critical factor for the formulation of dosage forms and for ensuring adequate
bioavailability of an active pharmaceutical ingredient (API).[3] The solubility of N-(4-
Methoxyphenyl)-3-oxobutanamide is influenced by its molecular structure, which includes a
polar amide group and a methoxyphenyl moiety.[4][6] The amide group can participate in
hydrogen bonding, which enhances solubility in polar solvents like water.[4][6]

The following table summarizes the qualitative solubility of N-(4-Methoxyphenyl)-3-
oxobutanamide in various solvents.

Solvent Solubility Source(s)
Water Soluble [11041071
Chloroform Slightly Soluble [1][4]
Methanol Slightly Soluble [1114]
Ethanol Likely Soluble [4]
Acetone Likely Soluble [4]
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Experimental Protocols for Physicochemical
Characterization

The following sections detail the standardized, step-by-step methodologies for the experimental

determination of the melting point and solubility of N-(4-Methoxyphenyl)-3-oxobutanamide.

Melting Point Determination: The Capillary Method

The capillary method is a widely used and reliable technique for determining the melting point

of a solid.[2][8][9][10] The principle involves heating a small, powdered sample in a capillary

tube at a controlled rate and observing the temperature range over which the substance melts.

[8]

Step-by-Step Protocol:

Sample Preparation: Ensure the N-(4-Methoxyphenyl)-3-oxobutanamide sample is pure
and finely powdered.

Capillary Tube Loading: Introduce the powdered sample into a capillary tube, ensuring the
open end is used for loading. Gently tap the sealed end of the tube on a hard surface to pack
the sample to a height of 2-3 mm.

Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point
apparatus.

Rapid Preliminary Measurement: Heat the sample rapidly to get an approximate melting
point. This provides a target range for a more precise measurement.

Accurate Measurement: Allow the apparatus to cool. Then, begin heating again at a slower,
controlled rate (approximately 1-2 °C per minute) as the temperature approaches the
previously determined approximate melting point.[2]

Observation and Recording: Carefully observe the sample. Record the temperature at which
the first drop of liquid appears (the beginning of the melting range) and the temperature at
which the last solid particle melts (the end of the melting range).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b109748?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20SEM%20I.pdf
https://www.athabascau.ca/science-and-technology/_documents/centre-for-science-files/labs/organic-chemistry/chem350_lab_reports.docx
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/product/b109748?utm_src=pdf-body
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Replicate Measurements: For accuracy, perform the measurement in triplicate and calculate
the average melting point range.

Causality Behind Experimental Choices:
» Fine Powder: Using a finely powdered sample ensures uniform heat distribution.

o Slow Heating Rate: A slow heating rate is crucial for allowing the temperature of the sample
and the thermometer to equilibrate, leading to an accurate melting point determination.[2]

o Purity Assessment: A sharp melting range (typically 0.5-1 °C) is indicative of a high degree of
purity, while a broad range suggests the presence of impurities.[2]

Diagram of Melting Point Determination Workflow:

Sample Preparation Data Analysis

(Puwder Samp\e)—>(mad Capillary Tube}u-ﬁnsen into ApparaluH?apid Heating (Approx. MPD—»(S\QW Heating (Accurate MPHecurd Melting Range}H{Repea{ 29—>E\vsrage Resu\(H\ssess Purity)

Melting Point Measurement

Preparation Equilibration Analysis
(Add Excess Solid to Solvent Agitate at Constant Temp. Separate Solid/Liquid)—>(Filter Supernatant Quantify by HPLCHCaIcuIate Solubility)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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